Cas no 894056-84-9 (3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine)

3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine structure
894056-84-9 structure
Product Name:3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine
CAS No:894056-84-9
MF:C11H9N5S
MW:243.287659406662
CID:5984085
PubChem ID:6852052
Update Time:2025-07-11

3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine
    • 1,2,4-Triazolo[4,3-b]pyridazine, 3-(methylthio)-6-(3-pyridinyl)-
    • SDCCGMLS-0065639.P001
    • 3-methylsulfanyl-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
    • 3-[3-(methylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]pyridine
    • 3-(methylthio)-6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine
    • HMS1656A04
    • AKOS024654271
    • F2507-0316
    • 894056-84-9
    • Inchi: 1S/C11H9N5S/c1-17-11-14-13-10-5-4-9(15-16(10)11)8-3-2-6-12-7-8/h2-7H,1H3
    • InChI Key: DJUMPDLAYACHLI-UHFFFAOYSA-N
    • SMILES: C12=NN=C(SC)N1N=C(C1=CC=CN=C1)C=C2

Computed Properties

  • Exact Mass: 243.05786648g/mol
  • Monoisotopic Mass: 243.05786648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • pka: 2.18±0.12(Predicted)

3-3-(methylsulfanyl)-1,2,4triazolo4,3-bpyridazin-6-ylpyridine Pricemore >>

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